Cas no 148854-09-5 (1-bromo-3-isocyanobenzene)

• Product Name: 1-bromo-3-isocyanobenzene
• CAS No: 148854-09-5
• MF: C₇H₄BrN
• MW: 182.017360687256
• CID: 100375
• PubChem ID: 2757128
• Update Time: 2025-04-18

1-bromo-3-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-3-isocyano-
• 1-bromo-3-isocyanobenzene
• 3-BROMOPHENYLISOCYANIDE
• Benzene, 1-bromo-3-isocyano- (9CI)
• SCHEMBL2922291
• 148854-09-5
• FT-0692088
• AKOS006294913
• GS-0310
• DTXSID40373740
• EN300-1177051
• GS3845
• Benzene, 1-bromo-3-isocyano-

• MDL： MFCD04117619
• Inchi： 1S/C7H4BrN/c1-9-7-4-2-3-6(8)5-7/h2-5H
• InChI Key： LUQVPCLLSIQPHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)[N+]#[C-]

Computed Properties

• Exact Mass: 180.95272
• Monoisotopic Mass: 180.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36